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Compound of Interest

Compound Name: Bispyrazolone

Cat. No.: B140274 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung
Bispyrazolone, eine Klasse von heterocyclischen Verbindungen, die durch die Dimerisierung

von Pyrazolon-Einheiten gekennzeichnet sind, haben sich als vielseitige Vorstufen in der

organischen Synthese erwiesen. Ihre einzigartige Struktur, die mehrere reaktive Stellen

aufweist, ermöglicht den Zugang zu einer breiten Palette von komplexen Molekülen,

einschließlich bioaktiver Heterocyclen und Koordinationskomplexe. Dieser technische

Leitfaden bietet einen detaillierten Überblick über die Synthese, die chemischen Eigenschaften

und die vielfältigen Anwendungen von Bispyrazolon als Schlüsselbaustein in der modernen

organischen Chemie und der medizinischen Chemie.

Einführung in Bispyrazolone
Bispyrazolone sind organische Verbindungen, die zwei Pyrazolon-Ringe enthalten, die

typischerweise an der C4-Position miteinander verbunden sind. Die gebräuchlichste Vertreterin

dieser Klasse ist 3,3'-Dimethyl-1,1'-diphenyl-[4,4'-bi-2-pyrazolin]-5,5'-dion (CAS: 7477-67-0).

Die Reaktivität des zentralen C4-C4'-Bindeglieds sowie die Keto-Enol-Tautomerie der

Pyrazolon-Ringe machen diese Verbindungen zu wertvollen Syntheseintermediaten. Sie

dienen als Ausgangsmaterial für die Synthese von Arzneimittelkandidaten und als Liganden in

der Koordinationschemie.[1]
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Physikalisch-chemische Eigenschaften von 3,3'-Dimethyl-1,1'-diphenyl-[4,4'-bi-2-

pyrazolin]-5,5'-dion

Eigenschaft Wert Referenz

CAS-Nummer 7477-67-0 [2]

Summenformel C₂₀H₁₈N₄O₂

Molekulargewicht 346.38 g/mol

Schmelzpunkt >320 °C [3]

Aussehen
Cremefarbenes bis

blassgelbes kristallines Pulver
[3]

Synthese von Bispyrazolon
Die primäre und am besten dokumentierte Methode zur Synthese von Bispyrazolon-Strukturen

ist die oxidative Dimerisierung von 4-unsubstituierten Pyrazolonen. Obwohl spezifische,

detaillierte Protokolle für die direkte Synthese von 3,3'-Dimethyl-1,1'-diphenyl-[4,4'-bi-2-

pyrazolin]-5,5'-dion in der jüngeren Literatur schwer zu finden sind, ist die oxidative Kupplung

mit Eisen(III)-chlorid (FeCl₃) ein etabliertes Verfahren für ähnliche Substrate.

Experimentelles Protokoll: Oxidative Dimerisierung von
3-Methyl-1-phenyl-5-pyrazolon
Dieses Protokoll beschreibt eine allgemeine Methode zur oxidativen Kupplung von

Pyrazolonen, die auf die Synthese von Bispyrazolon angewendet werden kann.

Materialien:

3-Methyl-1-phenyl-5-pyrazolon

Eisen(III)-chlorid (wasserfrei)

Ethanol (oder ein anderes geeignetes Lösungsmittel)

Wasser
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Salzsäure (verdünnt)

Durchführung:

Lösen Sie 3-Methyl-1-phenyl-5-pyrazolon (2 Äquivalente) in Ethanol in einem Rundkolben.

Unter Rühren wird eine Lösung von wasserfreiem Eisen(III)-chlorid (1 Äquivalent) in Ethanol

langsam zugetropft.

Die Reaktionsmischung wird für mehrere Stunden bei Raumtemperatur oder unter leichtem

Erwärmen gerührt, bis die Reaktion abgeschlossen ist (Überwachung mittels

Dünnschichtchromatographie).

Nach Abschluss der Reaktion wird die Mischung in Wasser gegossen und mit verdünnter

Salzsäure angesäuert, um überschüssiges Eisen(III)-chlorid zu entfernen.

Der ausgefallene Feststoff wird abfiltriert, gründlich mit Wasser gewaschen und getrocknet.

Das Rohprodukt kann durch Umkristallisation aus einem geeigneten Lösungsmittel (z. B.

Ethanol oder einem Ethanol/Wasser-Gemisch) gereinigt werden.

Mechanismus der oxidativen Kupplung:

Der Mechanismus beinhaltet wahrscheinlich die Bildung eines Pyrazolyl-Radikals durch die

Oxidation des Pyrazolons mit Fe³⁺. Zwei dieser Radikale rekombinieren dann an der C4-

Position, um die C-C-Bindung zu bilden und das Bispyrazolon-Produkt zu ergeben.
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Schritt 1: Oxidation

Schritt 2: Dimerisierung

2 x 3-Methyl-1-phenyl-5-pyrazolon

2 x Pyrazolyl-Radikal

 Oxidation

2 FeCl₃

2 FeCl₂ + 2 HCl 2 x Pyrazolyl-Radikal

Bispyrazolon

 C-C-Kupplung

Click to download full resolution via product page

Abbildung 1: Allgemeiner Mechanismus der oxidativen Kupplung von Pyrazolon.

Bispyrazolon als Vorstufe in der Synthese
Bispyrazolone sind wertvolle Ausgangsmaterialien für die Synthese einer Vielzahl von

heterocyclischen Verbindungen. Ihre Reaktivität konzentriert sich hauptsächlich auf die C4/C4'-

Positionen und die Carbonylgruppen.

Synthese von 4,4'-(Arylmethylen)bis(3-methyl-1-phenyl-
1H-pyrazol-5-olen)
Eine der wichtigsten Anwendungen von Pyrazolonen als Vorstufen ist die Knoevenagel-

Kondensation mit Aldehyden, gefolgt von einer Michael-Addition eines zweiten Pyrazolon-
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Moleküls. Dies führt zur Bildung von 4,4'-(Arylmethylen)bis(pyrazol-5-olen), einer Klasse von

Verbindungen mit interessanten biologischen Aktivitäten, einschließlich antioxidativer und

antikanzerogener Eigenschaften.[4][5]

Allgemeines Reaktionsschema:

3-Methyl-1-phenyl-
5-pyrazolon

Knoevenagel-
Intermediat

Aromatischer Aldehyd
(R-CHO) 4,4'-(Arylmethylen)bis

(pyrazol-5-ol)3-Methyl-1-phenyl-
5-pyrazolon

 Michael-Addition

Click to download full resolution via product page

Abbildung 2: Synthese von 4,4'-(Arylmethylen)bis(pyrazol-5-olen).

Experimentelles Protokoll: Synthese von 4,4'-[(4-Methoxyphenyl)methylen]bis(3-methyl-1-

phenyl-1H-pyrazol-5-ol)[4]

Materialien:

3-Methyl-1-phenyl-5-pyrazolon (0.8 mmol)

4-Methoxybenzaldehyd (0.4 mmol)

70%ige wässrige Ethanollösung (4 mL)

1 M Natriumacetatlösung (40.2 µL)

Wasser

Durchführung:

Lösen Sie 4-Methoxybenzaldehyd (0.4 mmol) und 3-Methyl-1-phenyl-5-pyrazolon (0.8 mmol)

in 4 mL 70%igem Ethanol bei Raumtemperatur.
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Fügen Sie 40.2 µL 1 M Natriumacetatlösung hinzu.

Rühren Sie die Mischung, bis die Reaktion abgeschlossen ist.

Fügen Sie Wasser hinzu, um eine 50%ige Ethanollösung zu erhalten.

Filtrieren Sie den ausgefallenen Feststoff, waschen Sie ihn mit 50%igem Ethanol und

trocknen Sie ihn.

Quantitative Daten für ausgewählte Derivate:[4]

Substituent (R) Ausbeute (%) Schmelzpunkt (°C)
¹H-NMR (δ, ppm in
DMSO-d₆)

4-OCH₃ 92 176.0–177.0

13.92 (s, 1H), 12.39

(s, 1H), 7.70 (d, 4H),

7.44 (t, 4H), 7.24 (d,

2H), 7.16 (d, 2H), 6.83

(d, 2H), 4.89 (s, 1H),

3.70 (s, 3H), 2.30 (s,

6H)

3-OH, 4-OCH₃ 91 200.0–202.0

13.90 (s, 1H), 12.38

(s, 1H), 8.82 (s, 1H),

7.71 (d, 4H), 7.44 (t,

4H), 7.24 (t, 2H), 6.79

(d, 1H), 6.69 (d, 1H),

6.59 (dd, 1H), 4.83 (s,

1H), 3.70 (s, 3H), 2.30

(s, 6H)

Synthese von Spiroverbindungen
Pyrazolone können als Vorstufen für die Synthese von Spiroverbindungen dienen, die

dreidimensionale Strukturen mit einem quartären Kohlenstoffzentrum aufweisen. Diese

Reaktionen nutzen oft die Reaktivität der C4-Position des Pyrazolon-Rings. Beispielsweise

können Bis(spiropyrazolon)cyclopropane durch elektrokatalytische Cyclisierung von 4,4'-

(Arylmethylen)bis(1-phenyl-3-methyl-1H-pyrazol-5-ol) hergestellt werden.[5]
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Mehrkomponentenreaktionen
Pyrazolone sind wichtige Bausteine in Mehrkomponentenreaktionen (MCRs), insbesondere zur

Synthese von Pyranopyrazolen.[6][7] Diese Reaktionen ermöglichen den Aufbau komplexer

Moleküle in einem einzigen Schritt aus drei oder mehr Ausgangsmaterialien, was sie zu einem

effizienten Werkzeug in der organischen Synthese macht. Typischerweise reagiert ein

Pyrazolon mit einem Aldehyd, Malononitril und einem Hydrazin-Derivat, um hochsubstituierte

Dihydropyrano[2,3-c]pyrazole zu bilden.

Allgemeiner Arbeitsablauf für eine Vier-Komponenten-Reaktion zur Synthese von

Pyranopyrazolen:
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Startmaterialien mischen:
- Aldehyd

- Malononitril
- Hydrazin

- β-Ketoester (z.B. Ethylacetoacetat)

Lösungsmittel zugeben
(z.B. Wasser, Ethanol)

Katalysator zugeben
(optional, z.B. Base oder Säure)

Reaktion durchführen
(Rühren bei RT oder Erhitzen)

Aufarbeitung:
- Filtration
- Waschen

Reinigung
(Umkristallisation)

Reines Pyranopyrazol-Produkt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

